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Introduction

JANEX-1 (also known as WHI-P131) is a potent and selective inhibitor of Janus kinase 3
(JAK3), a critical enzyme in the signaling pathways of several cytokines involved in
inflammation and immune responses. By specifically targeting JAK3, JANEX-1 offers a
valuable tool for investigating the role of the JAK/STAT pathway in various inflammatory
conditions and for the development of novel anti-inflammatory therapeutics. These application
notes provide detailed protocols for utilizing JANEX-1 in common in vitro and in vivo
inflammation assays.

Mechanism of Action

JANEX-1 exerts its anti-inflammatory effects by inhibiting the phosphorylation and activation of
JAK3. This, in turn, prevents the subsequent phosphorylation and activation of Signal
Transducer and Activator of Transcription (STAT) proteins. The activated STATSs typically
translocate to the nucleus and induce the transcription of pro-inflammatory genes. By blocking
this cascade, JANEX-1 effectively downregulates the expression of inflammatory mediators.[1]

[2]
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Parameter Value Cell Line/System Reference

IC50 (JAK3) 78 uM Cell-free assay [3]
Does not inhibit JAK1,
JAK2, or other protein

Selectivity tyrosine kinases at Cell-free assays [3]
concentrations up to
350 pM.
20, 50, and 100

i ] mg/kg/day (via Mouse models of

In Vivo Efficacy ) ) ) ] [4115]
intraperitoneal inflammation
injection)

Signaling Pathway

The following diagram illustrates the mechanism of action of JANEX-1 in the JAK/STAT

signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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